Cas no 647831-11-6 (4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-)
647831-11-6 structure
Product Name:4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-
CAS No:647831-11-6
MF:C16H19N5O3
MW:329.353762865067
CID:417263
Update Time:2024-01-29
4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]- Chemical and Physical Properties
Names and Identifiers
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- 4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-
- 4(3H)-Pyrimidinone, 2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-
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- Inchi: 1S/C16H19N5O3/c17-13-9(14(23)21-16(18)20-13)5-1-3-7-11(22)15-19-10-6-2-4-8-12(10)24-15/h2,4,6,8,11,22H,1,3,5,7H2,(H5,17,18,20,21,23)
- InChI Key: HIZWOIUOUJZFRX-UHFFFAOYSA-N
- SMILES: C1(N)=NC(N)=C(CCCCC(C2=NC3=CC=CC=C3O2)O)C(=O)N1
Computed Properties
- Exact Mass: 329.14897
Experimental Properties
- Density: 1.54±0.1 g/cm3(Predicted)
- Boiling Point: 543.4±60.0 °C(Predicted)
- PSA: 139.76
- pka: 10.72±0.50(Predicted)
4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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